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Cat. No.: B593814 Get Quote

Application Notes and Protocols for SGC2085
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction to SGC2085 Hydrochloride: A Selective
CARM1 Inhibitor
SGC2085 hydrochloride is a potent and selective inhibitor of Coactivator-Associated Arginine

Methyltransferase 1 (CARM1), also known as PRMT4. CARM1 is an enzyme that plays a

crucial role in the regulation of gene transcription through the methylation of arginine residues

on histone and non-histone proteins. As a selective inhibitor, SGC2085 is a valuable chemical

tool for in vitro biochemical studies aimed at elucidating the specific functions of CARM1.

Important Note on Cellular Activity: It is critical for researchers to be aware that while SGC2085

demonstrates high potency in biochemical assays, it has been reported to have poor cell

permeability. Studies have shown a lack of cellular activity at concentrations up to 10 μM in

cell-based assays.[1] Therefore, SGC2085 hydrochloride is best suited for in vitro

applications, such as enzyme kinetics and screening assays, rather than for studying

neurobiological processes in cellular or in vivo models.

For researchers interested in studying the role of histone methylation in neurobiological

processes, alternative compounds with better cell permeability, such as DOT1L inhibitors (e.g.,
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SGC0946), may be more appropriate.[2][3][4]

Data Presentation: Biochemical Activity of SGC2085
Hydrochloride
The following table summarizes the in vitro inhibitory activity of SGC2085 against a panel of

protein arginine methyltransferases (PRMTs).

Target Enzyme IC50 Value
Selectivity over
other PRMTs

Reference

CARM1 (PRMT4) 50 nM
>100-fold (vs. most

PRMTs)
[1]

PRMT6 5.2 µM - [1]

Other PRMTs
>100-fold higher than

CARM1
- [1]

Experimental Protocols: In Vitro CARM1 Inhibition
Assay
This protocol describes a general method for assessing the in vitro inhibitory activity of

SGC2085 hydrochloride against CARM1 using a radiometric assay.

Materials:

Recombinant human CARM1 enzyme

SGC2085 hydrochloride

Histone H3 peptide (as substrate)

S-adenosyl-L-[methyl-³H]-methionine (³H-SAM)

Assay buffer (e.g., 20 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM EDTA, 10 mM MgCl₂)

96-well filter plates
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Scintillation fluid

Scintillation counter

Procedure:

Compound Preparation: Prepare a stock solution of SGC2085 hydrochloride in an

appropriate solvent (e.g., DMSO). Perform serial dilutions to obtain a range of concentrations

for IC50 determination.

Assay Reaction Setup: In a 96-well plate, combine the assay buffer, recombinant CARM1

enzyme, and the histone H3 peptide substrate.

Inhibitor Addition: Add the diluted SGC2085 hydrochloride or vehicle control (e.g., DMSO)

to the respective wells.

Initiation of Reaction: Start the methylation reaction by adding ³H-SAM to each well.

Incubation: Incubate the plate at 30°C for a specified period (e.g., 60 minutes).

Reaction Termination: Stop the reaction by adding an appropriate quenching solution (e.g.,

trichloroacetic acid).

Detection of Methylation: Transfer the reaction mixture to a filter plate to capture the

radiolabeled peptide substrate. Wash the plate to remove unincorporated ³H-SAM.

Quantification: Add scintillation fluid to each well and measure the radioactivity using a

scintillation counter.

Data Analysis: Calculate the percentage of inhibition for each concentration of SGC2085
hydrochloride relative to the vehicle control. Determine the IC50 value by fitting the data to

a dose-response curve.

Visualizations: Diagrams of Mechanism and
Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b593814?utm_src=pdf-body
https://www.benchchem.com/product/b593814?utm_src=pdf-body
https://www.benchchem.com/product/b593814?utm_src=pdf-body
https://www.benchchem.com/product/b593814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CARM1 Catalytic Cycle

Inhibition

CARM1

Methylated Histone

Methylation

SAH

Histone Substrate
(e.g., H3)

SAM
(Methyl Donor)

SGC2085
Hydrochloride

Inhibits

Click to download full resolution via product page

Caption: Mechanism of CARM1 inhibition by SGC2085 hydrochloride.
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Caption: Workflow for in vitro CARM1 inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

